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Compound of Interest

Compound Name: Ac-RYYRIK-NH2 acetate

Cat. No.: B14754250

Get Quote

An In-Depth Technical Guide to Ac-RYYRIK-NH2: A Modulator of the Nociceptin/Orphanin FQ

(NOP) Receptor

Introduction
The hexapeptide Ac-RYYRIK-NH2 is a synthetic peptide that has garnered significant interest

within the scientific community for its potent and complex interaction with the

Nociceptin/Orphanin FQ (NOP) receptor, also known as the opioid receptor-like 1 (ORL1)

receptor. Its unique sequence, Arg-Tyr-Tyr-Arg-Ile-Lys, is flanked by an N-terminal acetylation

and a C-terminal amidation, modifications that enhance its stability and bioavailability. This

guide provides a comprehensive technical overview of Ac-RYYRIK-NH2, covering its

physicochemical properties, synthesis, purification, and its dualistic pharmacological profile. It

is intended for researchers, scientists, and drug development professionals engaged in the

study of opioid signaling, pain modulation, and related neurological pathways.

Part 1: Physicochemical Properties
The fundamental characteristics of a peptide are dictated by its amino acid sequence and

chemical modifications. Ac-RYYRIK-NH2 possesses a distinct profile due to its combination of
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basic (Arg, Lys), aromatic (Tyr), and aliphatic (Ile) residues, along with terminal blocking

groups. These features govern its structure, solubility, and interaction with its biological target.

Core Data Summary
A summary of the key physicochemical properties of Ac-RYYRIK-NH2 is presented below for

quick reference.

Property Value Source(s)

Sequence
Ac-Arg-Tyr-Tyr-Arg-Ile-Lys-

NH2
[1][2]

Molecular Formula C44H70N14O9 [2][3]

Molecular Weight 939.12 g/mol [2][3]

CAS Number 200959-48-4 [2]

PubChem CID 9963005 [2]

Appearance White to off-white powder Supplier Datasheets

Storage Desiccate at -20°C [3]

Structural Attributes & Solubility
The structure of Ac-RYYRIK-NH2 is central to its function. The N-terminal acetylation removes

the positive charge of the N-terminal amine, while the C-terminal amidation neutralizes the

negative charge of the C-terminal carboxyl group. These modifications make the peptide more

resistant to degradation by exopeptidases and can improve its ability to cross cell membranes.

The presence of two arginine residues and one lysine residue imparts a significant net positive

charge at physiological pH, which influences its solubility and binding characteristics.

The peptide is generally soluble in water and aqueous buffers. For preparing stock solutions,

sterile water or dimethyl sulfoxide (DMSO) are commonly used. For in vivo applications,

specific formulation protocols involving co-solvents such as PEG300 and Tween 80 may be

necessary to ensure solubility and stability.[3]
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Part 2: Synthesis and Purification
The manufacturing of high-purity Ac-RYYRIK-NH2 is essential for obtaining reliable and

reproducible experimental results. The standard methodology relies on Fmoc-based Solid-

Phase Peptide Synthesis (SPPS) followed by Reversed-Phase High-Performance Liquid

Chromatography (RP-HPLC) for purification.[4][5]

Experimental Protocol: Fmoc-Based Solid-Phase
Synthesis
This protocol outlines the manual synthesis of Ac-RYYRIK-NH2 on a Rink Amide resin, which

yields a C-terminally amidated peptide upon cleavage.

1. Resin Preparation:

Start with Rink Amide resin (e.g., 0.5 mmol/g substitution).
Swell the resin in dimethylformamide (DMF) for 30 minutes in a reaction vessel.
Remove the DMF.

2. Fmoc Deprotection:

Add 20% piperidine in DMF to the resin.
Agitate for 5 minutes. Drain.
Repeat with a fresh 20% piperidine/DMF solution for 15 minutes.
Drain and wash the resin thoroughly with DMF (5x), Dichloromethane (DCM) (3x), and DMF
(3x) to remove all traces of piperidine.
Perform a Kaiser test to confirm the presence of a free primary amine.

3. Amino Acid Coupling (Iterative Cycle):

For the first amino acid (Fmoc-Lys(Boc)-OH), dissolve 4 equivalents (eq) of the amino acid,
3.95 eq of HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate),
and 6 eq of DIPEA (N,N-Diisopropylethylamine) in DMF.
Add the activation mixture to the resin and agitate for 2 hours at room temperature.
Drain the vessel and wash the resin with DMF (3x) and DCM (3x).
Perform a Kaiser test to confirm complete coupling (absence of free amines).
Repeat steps 2 (Fmoc Deprotection) and 3 (Coupling) for each subsequent amino acid in the
sequence: Fmoc-Ile-OH, Fmoc-Arg(Pbf)-OH, Fmoc-Tyr(tBu)-OH, Fmoc-Tyr(tBu)-OH, and
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Fmoc-Arg(Pbf)-OH. Note the use of side-chain protecting groups (Boc, Pbf, tBu).

4. N-Terminal Acetylation:

After the final Fmoc deprotection (on the N-terminal Arginine), wash the resin.
Add a solution of acetic anhydride (10 eq) and DIPEA (10 eq) in DMF.
Agitate for 30 minutes.
Drain and wash the resin with DMF (5x) and DCM (5x).
Dry the resin under a vacuum.

SPPS Workflow Diagram
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Caption: Workflow for Solid-Phase Peptide Synthesis of Ac-RYYRIK-NH2.
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Experimental Protocol: Cleavage and Purification
1. Cleavage from Resin:

Prepare a cleavage cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS),
and 2.5% water.
Add the cleavage cocktail to the dried resin in the reaction vessel.
Agitate for 2-3 hours at room temperature. This step simultaneously cleaves the peptide from
the resin and removes the side-chain protecting groups.
Filter the resin and collect the TFA solution containing the crude peptide.

2. Peptide Precipitation and Isolation:

Precipitate the crude peptide by adding the TFA solution to a large volume of cold diethyl
ether.
Centrifuge the mixture to pellet the peptide.
Decant the ether, wash the pellet with fresh cold ether, and centrifuge again.
Dry the crude peptide pellet under a vacuum.

3. RP-HPLC Purification:

Dissolve the crude peptide in a minimal amount of Buffer A (e.g., 0.1% TFA in water).
Purify the peptide using a preparative C18 RP-HPLC column.
Elute the peptide using a linear gradient of Buffer B (e.g., 0.1% TFA in acetonitrile) over
Buffer A.
Monitor the elution at 220 nm or 280 nm (due to Tyrosine residues).
Collect fractions corresponding to the main peak.
Confirm the identity and purity of the fractions using analytical HPLC and Mass Spectrometry
(MS).
Pool the pure fractions and lyophilize to obtain the final product as a fluffy white powder.

Part 3: Biological Activity and Mechanism of Action
Ac-RYYRIK-NH2 is a high-affinity ligand for the NOP receptor, with a reported binding affinity

(Ki) of approximately 1.5 nM.[1][3] Its pharmacology is particularly intriguing as it displays

context-dependent antagonist and agonist properties.

In Vitro Antagonism: In isolated systems, such as rat brain membranes or cardiomyocytes,

Ac-RYYRIK-NH2 acts as an antagonist.[1] It competitively blocks the G-protein activation
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stimulated by the endogenous NOP ligand, nociceptin/orphanin FQ (N/OFQ). This is typically

measured in a [³⁵S]GTPγS binding assay, where the peptide prevents the N/OFQ-induced

exchange of GDP for GTPγS on the Gα subunit of the G-protein, thereby inhibiting

downstream signaling.[1]

In Vivo Agonism: Despite its antagonistic behavior in vitro, when administered to live

animals, Ac-RYYRIK-NH2 exhibits potent agonist-like effects.[3] A primary example is its

ability to inhibit spontaneous locomotor activity in mice, an effect characteristic of NOP

receptor agonists.[6] This paradoxical behavior suggests that Ac-RYYRIK-NH2 may be a

partial agonist, capable of activating the receptor to a degree sufficient to elicit a

physiological response in vivo, while still being able to block the more efficacious

endogenous ligand in vitro.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b14754250/docs?utm_src=pdf-body-img#ac-ryyrik-nh2-peptide-sequence-and-chemical-properties
https://www.benchchem.com/product/b14754250?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bocsci.com/product/ac-ryyrik-nh2-tfa-382766.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-RYYRIK-NH2
https://www.targetmol.com/compound/ac-ryyrik-nh2
https://pdf.benchchem.com/1220/A_Technical_Guide_to_the_Synthesis_and_Purification_of_the_Ac_PPPHPHARIK_NH2_Peptide.pdf
https://www.carlroth.com/medias/INT-Peptidsynthese-PEPTIPURE-2024.pdf?context=bWFzdGVyfGRvY3VtZW50c3wzNjM2NjI3fGFwcGxpY2F0aW9uL3BkZnxhRE0xTDJnMk1DODVNVFV5T0RNNE5qTXhORFUwTDBsT1ZGOVFaWEIwYVdSemVXNTBhR1Z6WlNCUVJWQlVTVkJWVWtWZk1qQXlOQzV3WkdZfDRmYjU1ZjI0OGQxYmQ3ODdjNGQ2NzU2NjY5ZWNhNzdlN2U0YTUxODgxYTc5ZDc5MmE5Mzc5NmE1YzRjMzhiZTA
https://www.amsbio.com/ac-ryyrik-nh2-acetate-ams-tp1940l1-50-mg
https://www.benchchem.com/product/b14754250/docs#ac-ryyrik-nh2-peptide-sequence-and-chemical-properties
https://www.benchchem.com/product/b14754250/docs#ac-ryyrik-nh2-peptide-sequence-and-chemical-properties
https://www.benchchem.com/product/b14754250/docs#ac-ryyrik-nh2-peptide-sequence-and-chemical-properties
https://www.benchchem.com/product/b14754250/docs#ac-ryyrik-nh2-peptide-sequence-and-chemical-properties
https://www.benchchem.com/product/b14754250?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14754250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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